3-Ethynylpyridazine
Overview
Description
3-Ethynylpyridazine is an organic nitrogen heterocyclic compound . It is a solid crystal, and its appearance is white to yellow . It is widely used as a reagent and raw material in organic synthesis .
Molecular Structure Analysis
The molecular formula of 3-Ethynylpyridazine is C6H4N2 . It has an average mass of 104.109 Da and a monoisotopic mass of 104.037445 Da .Physical And Chemical Properties Analysis
3-Ethynylpyridazine has a density of 1.1±0.1 g/cm3, a boiling point of 248.0±13.0 °C at 760 mmHg, and a flash point of 116.8±12.8 °C . It has a molar refractivity of 29.4±0.4 cm3, a polar surface area of 26 Å2, and a molar volume of 93.2±5.0 cm3 .Scientific Research Applications
- Summary of the Application: Pyridazine derivatives, including 3-Ethynylpyridazine, have emerged as important structures in heterocyclic chemistry due to their excellent chemistry and potential applications in medicinal chemistry and optoelectronics . They are particularly used in [3 + n] cycloaddition reactions, which are one of the most efficient tools in the synthesis of heterocyclic rings .
- Methods of Application: The [3 + n] cycloaddition reactions involve the addition of a multiple bond dipolarophile to a three-atom component system (TACS) . In this respect, 3,6-ethynylpyridazine was used as a dipolarophile with a triple bond and was treated with corresponding azides .
- Results or Outcomes: The [3 + n] cycloaddition reactions lead to the synthesis of heterocyclic rings . These reactions have been extensively studied over the last 60 years, with interesting discussions involved in order to explain them .
Safety And Hazards
properties
IUPAC Name |
3-ethynylpyridazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2/c1-2-6-4-3-5-7-8-6/h1,3-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHRXJQNSDKDSKP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=NN=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
104.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethynylpyridazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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